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Compound of Interest

Compound Name: 2-Methyl-3-phenylpropanamide

CAS No.: 7499-19-6

Cat. No.: B16365401

Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-3-phenylpropanamide, a derivative of phenylalanine, represents a core structural

motif in various pharmacologically active compounds. Its synthesis and characterization are

fundamental steps in the discovery and development of new chemical entities. Understanding

the precise molecular architecture and electronic properties of this compound is paramount for

predicting its biological activity, metabolic fate, and potential for further functionalization. This

technical guide provides a comprehensive overview of the spectroscopic data of 2-Methyl-3-
phenylpropanamide, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended to serve as a valuable

resource for researchers by providing not only the spectral data but also the underlying

principles of data acquisition and interpretation.

A Note on Data Source: The spectroscopic data presented in this guide are predicted values

generated from computational models, as comprehensive experimental data is not readily
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available in public databases. These predictions offer a robust framework for understanding the

expected spectral features of 2-Methyl-3-phenylpropanamide.

Molecular Structure and Predicted Spectroscopic
Overview
The chemical structure of 2-Methyl-3-phenylpropanamide is presented below:

Structure:

Molecular Formula: C₁₀H₁₃NO[1]

Molecular Weight: 163.22 g/mol [1]

A summary of the predicted spectroscopic data is provided in the table below for quick

reference.

Spectroscopic Technique Predicted Key Data Points

¹H NMR

Phenyl protons (~7.2-7.4 ppm), Amide protons

(~5.5-7.5 ppm, broad), Methine proton (~2.5

ppm), Methylene protons (~2.7 and ~2.9 ppm),

Methyl protons (~1.2 ppm)

¹³C NMR

Carbonyl carbon (~178 ppm), Phenyl carbons

(~126-140 ppm), Methine carbon (~45 ppm),

Methylene carbon (~40 ppm), Methyl carbon

(~18 ppm)

IR Spectroscopy

N-H stretch (~3300-3500 cm⁻¹), C-H stretch

(aromatic and aliphatic, ~2850-3100 cm⁻¹), C=O

stretch (~1650 cm⁻¹), C=C stretch (aromatic,

~1450-1600 cm⁻¹), N-H bend (~1600 cm⁻¹)

Mass Spectrometry

Molecular ion [M]⁺• at m/z 163. Key fragments

at m/z 146 ([M-NH₃]⁺•), m/z 120 ([M-C₃H₇N]⁺•),

m/z 91 ([C₇H₇]⁺), m/z 72 ([C₄H₈NO]⁺), m/z 44

([C₂H₄N]⁺).
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¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy is a powerful technique for elucidating the structure of organic

molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol (Hypothetical)
A standard protocol for acquiring a ¹H NMR spectrum would involve dissolving approximately 5-

10 mg of 2-Methyl-3-phenylpropanamide in 0.5-0.7 mL of a deuterated solvent, such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm). The spectrum would be recorded on a

400 MHz or higher field NMR spectrometer.

Caption: Workflow for ¹H NMR Data Acquisition.

Predicted ¹H NMR Spectrum
The predicted ¹H NMR spectrum of 2-Methyl-3-phenylpropanamide in CDCl₃ at 400 MHz is

summarized below.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.20 - 7.40 Multiplet 5H Phenyl protons (Ar-H)

~5.5 - 7.5 Broad Singlet 2H
Amide protons (-

CONH₂)

~2.90 Multiplet 1H
Methylene proton (-

CH₂-)

~2.70 Multiplet 1H
Methylene proton (-

CH₂-)

~2.50 Multiplet 1H Methine proton (-CH-)

~1.20 Doublet 3H Methyl protons (-CH₃)
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Interpretation of the Predicted ¹H NMR Spectrum
Aromatic Protons (δ ~7.20 - 7.40): The complex multiplet in this region, integrating to five

protons, is characteristic of the monosubstituted benzene ring.

Amide Protons (δ ~5.5 - 7.5): The two amide protons are expected to appear as a broad

singlet. The chemical shift of these protons can be highly variable and is dependent on

concentration and solvent due to hydrogen bonding.

Methylene Protons (δ ~2.70 and ~2.90): The two protons of the methylene group (-CH₂-) are

diastereotopic due to the adjacent chiral center. Therefore, they are chemically non-

equivalent and are predicted to appear as separate multiplets.

Methine Proton (δ ~2.50): The methine proton (-CH-), being adjacent to both the methyl and

methylene groups, is expected to be a multiplet.

Methyl Protons (δ ~1.20): The three protons of the methyl group (-CH₃) are predicted to

appear as a doublet due to coupling with the adjacent methine proton.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.

Experimental Protocol (Hypothetical)
The sample preparation for ¹³C NMR is similar to that for ¹H NMR. A proton-decoupled ¹³C NMR

spectrum would typically be acquired on a 100 MHz spectrometer (for a 400 MHz proton

instrument).

Caption: Workflow for ¹³C NMR Data Acquisition.

Predicted ¹³C NMR Spectrum
The predicted chemical shifts for the carbon atoms of 2-Methyl-3-phenylpropanamide are

listed below.
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Chemical Shift (δ, ppm) Assignment

~178 Carbonyl carbon (C=O)

~140 Phenyl carbon (ipso-C)

~129 Phenyl carbons (ortho-C)

~128 Phenyl carbons (meta-C)

~126 Phenyl carbon (para-C)

~45 Methine carbon (-CH-)

~40 Methylene carbon (-CH₂-)

~18 Methyl carbon (-CH₃)

Interpretation of the Predicted ¹³C NMR Spectrum
Carbonyl Carbon (δ ~178): The signal at the lowest field is assigned to the carbonyl carbon

of the amide group.

Aromatic Carbons (δ ~126-140): Four distinct signals are predicted for the six carbons of the

phenyl ring due to symmetry. The ipso-carbon (attached to the propyl chain) is expected at

the lowest field among the aromatic carbons, while the para-carbon is predicted at the

highest field. The ortho and meta carbons would have similar chemical shifts.

Aliphatic Carbons (δ ~18-45): The three aliphatic carbons appear at higher fields. The

methine carbon is predicted to be the most downfield of the three, followed by the methylene

carbon, and finally the methyl carbon at the highest field.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol (Hypothetical)
An FT-IR spectrum of 2-Methyl-3-phenylpropanamide could be obtained by placing a small

amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance
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(ATR) accessory of an FT-IR spectrometer.

Caption: Workflow for FT-IR Data Acquisition.

Predicted IR Spectrum
The predicted characteristic IR absorption bands for 2-Methyl-3-phenylpropanamide are

tabulated below.

Wavenumber (cm⁻¹) Intensity Assignment

~3400, ~3200 Medium N-H stretch (amide)

~3080, ~3030 Medium C-H stretch (aromatic)

~2960, ~2870 Medium C-H stretch (aliphatic)

~1650 Strong C=O stretch (amide I band)

~1600 Medium N-H bend (amide II band)

~1600, ~1495, ~1455 Medium C=C stretch (aromatic ring)

~740, ~700 Strong
C-H bend (out-of-plane,

monosubstituted benzene)

Interpretation of the Predicted IR Spectrum
N-H Stretching (~3400, ~3200 cm⁻¹): The two bands in this region are characteristic of the

symmetric and asymmetric stretching vibrations of the primary amide (-NH₂) group.

C-H Stretching (~2870-3080 cm⁻¹): The absorptions above 3000 cm⁻¹ are attributed to the

C-H stretching of the aromatic ring, while those below 3000 cm⁻¹ are from the aliphatic C-H

bonds of the methyl, methylene, and methine groups.

C=O Stretching (~1650 cm⁻¹): The strong absorption band in this region is the characteristic

carbonyl stretch of the amide group (Amide I band).

N-H Bending (~1600 cm⁻¹): This band, often referred to as the Amide II band, arises from the

in-plane bending of the N-H bonds.
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Aromatic C=C Stretching (~1455-1600 cm⁻¹): These absorptions are characteristic of the

carbon-carbon stretching vibrations within the benzene ring.

C-H Bending (~700-740 cm⁻¹): The strong bands in this region are due to the out-of-plane

bending of the C-H bonds of the monosubstituted phenyl group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol (Hypothetical)
An electron ionization (EI) mass spectrum would be obtained by introducing a small amount of

the sample into the mass spectrometer, where it is vaporized and bombarded with a high-

energy electron beam (typically 70 eV). The resulting ions are then separated based on their

mass-to-charge ratio (m/z).

Caption: Workflow for Mass Spectrometry Data Acquisition.

Predicted Mass Spectrum
The predicted major ions in the EI mass spectrum of 2-Methyl-3-phenylpropanamide are

presented below.

m/z Predicted Ion Structure/Formula

163 [C₁₀H₁₃NO]⁺• (Molecular Ion)

146 [C₁₀H₁₂O]⁺•

120 [C₈H₈O]⁺•

91 [C₇H₇]⁺

72 [C₃H₆NO]⁺

44 [C₂H₅N]⁺•

Interpretation and Predicted Fragmentation Pattern
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The molecular ion peak is expected at m/z 163, corresponding to the molecular weight of 2-
Methyl-3-phenylpropanamide. The predicted fragmentation pattern can be rationalized as

follows:

m/z 146: Loss of ammonia (NH₃) from the molecular ion.

m/z 120: Cleavage of the bond between the carbonyl carbon and the adjacent methine

carbon.

m/z 91: A very common fragment in compounds containing a benzyl group, corresponding to

the tropylium ion ([C₇H₇]⁺).

m/z 72: Cleavage of the bond between the alpha and beta carbons relative to the phenyl

ring.

m/z 44: A characteristic fragment for primary amides, resulting from McLafferty

rearrangement.

M+ (m/z 163)

m/z 91Loss of C3H6NO

m/z 72

Loss of C7H7

m/z 44Loss of C2H4

Click to download full resolution via product page

Caption: Predicted Fragmentation of 2-Methyl-3-phenylpropanamide.

Conclusion
This technical guide has provided a comprehensive overview of the predicted spectroscopic

data for 2-Methyl-3-phenylpropanamide. The analysis of the predicted ¹H NMR, ¹³C NMR, IR,

and MS spectra provides a detailed and self-consistent structural elucidation of the molecule.

This information is crucial for the unambiguous identification of 2-Methyl-3-
phenylpropanamide and serves as a foundational dataset for researchers engaged in the

synthesis, characterization, and application of this and related compounds in the field of drug
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discovery and development. While based on predictions, this guide establishes a strong

baseline for the interpretation of experimental data once it becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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